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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Cat. No.: B049304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl methanesulfonate (IPMS) is an alkylating agent and a member of the

methanesulfonate ester family. These compounds are often considered potential genotoxic

impurities (PGIs) in pharmaceutical manufacturing processes.[1] Due to its reactivity, IPMS is

also utilized as a research chemical.[2] Accurate and consistent preparation of IPMS stock

solutions is critical for reliable and reproducible experimental results in toxicology,

pharmacology, and drug development studies. This document provides detailed protocols for

the preparation, handling, and storage of IPMS stock solutions in common laboratory solvents.

Chemical Properties and Safety Precautions
Before handling Isopropyl methanesulfonate, it is imperative to be fully aware of its chemical

properties and the associated safety hazards.

Chemical Information:
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Property Value

Chemical Name Isopropyl methanesulfonate

Synonyms IPMS, Isopropyl mesylate

CAS Number 926-06-7

Molecular Formula C₄H₁₀O₃S

Molecular Weight 138.19 g/mol [2][3]

Appearance Clear, colorless liquid[3][4]

Density 1.145 g/cm³

Boiling Point 82 °C @ 6 mmHg[3]

Melting Point 7 °C[3]

Flash Point 104 °C[3]

Solubility:

Solvent Solubility

Water Miscible[4]

Methanol Slightly soluble[3]

Chloroform Sparingly soluble[3]

Ethanol Data not readily available

DMSO Data not readily available

Safety and Handling:

Isopropyl methanesulfonate is a hazardous substance and must be handled with extreme

caution in a well-ventilated chemical fume hood.

Hazards: Suspected carcinogen and mutagen.[1] Causes severe skin burns and eye

damage. Harmful if swallowed.
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and chemical safety goggles at all times.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

heat and strong oxidizing agents. Refrigeration is recommended for long-term storage.

Disposal: Dispose of all IPMS waste, including contaminated consumables, as hazardous

chemical waste according to institutional and local regulations. Unused IPMS solutions can

be quenched by reacting with a nucleophilic agent like a solution of sodium thiosulfate.

Experimental Protocols
The choice of solvent for preparing an IPMS stock solution depends on the intended

application. For cell-based assays, dimethyl sulfoxide (DMSO) is a common choice due to its

high solvating power and compatibility with cell culture media at low concentrations. For other

applications, organic solvents like ethanol or methanol may be suitable. Aqueous solutions are

not recommended for storage due to the rapid hydrolysis of IPMS.

Protocol 1: Preparation of a 100 mM Isopropyl
Methanesulfonate Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

can be serially diluted for various experimental needs.

Materials:

Isopropyl methanesulfonate (liquid)

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber glass vials with screw caps

Calibrated micropipettes and sterile, filtered pipette tips

Analytical balance

Vortex mixer
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Procedure:

Pre-weighing Preparation: In a chemical fume hood, allow the sealed vial of Isopropyl
methanesulfonate to equilibrate to room temperature before opening to prevent

condensation of atmospheric moisture.

Tare the Vial: Place a sterile, amber glass vial on the analytical balance and tare the weight.

Weighing IPMS: Carefully transfer the desired amount of Isopropyl methanesulfonate into

the tared vial using a calibrated micropipette. For example, to prepare 1 mL of a 100 mM

solution, you would need 13.82 mg of IPMS (calculation: 0.1 mol/L * 138.19 g/mol * 0.001 L =

0.01382 g). Given that IPMS is a liquid, it is more practical to calculate the required volume

using its density (Volume = Mass / Density).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the IPMS.

For a 100 mM solution, if you added 13.82 mg of IPMS, you would add DMSO to reach a

final volume of 1 mL.

Mixing: Tightly cap the vial and vortex thoroughly until the Isopropyl methanesulfonate is

completely dissolved.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the serial dilution of the DMSO stock solution to prepare working

solutions for treating cells in culture. It is crucial to maintain a low final concentration of DMSO

(typically below 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

100 mM Isopropyl methanesulfonate stock solution in DMSO

Sterile cell culture medium
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Sterile conical tubes (15 mL or 50 mL)

Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

Intermediate Dilution (e.g., to 1 mM): In a sterile conical tube, add 990 µL of pre-warmed

sterile cell culture medium. To this, add 10 µL of the 100 mM IPMS stock solution in DMSO.

Mix well by gentle pipetting. This results in a 1 mM intermediate solution with a DMSO

concentration of 1%.

Final Working Solution (e.g., to 10 µM): In a new sterile conical tube, add 990 µL of pre-

warmed sterile cell culture medium. Add 10 µL of the 1 mM intermediate solution. Mix well.

This yields a 10 µM working solution with a final DMSO concentration of 0.01%.

Vehicle Control: Prepare a vehicle control by performing the same dilutions with DMSO that

does not contain IPMS. This is essential to account for any effects of the solvent on the

experimental system.

Application: The freshly prepared working solutions can now be used to treat cells in culture.

Diagrams

Stock Solution Preparation (in Fume Hood) Working Solution Preparation

ApplicationEquilibrate IPMS to Room Temperature Weigh IPMS into a Sterile Vial Add Anhydrous DMSO Vortex to Dissolve Aliquot and Store at -20°C / -80°C Prepare Intermediate Dilution in Media Prepare Final Working Solution in Media

Treat Cells in Culture
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Caption: Experimental workflow for the preparation and use of Isopropyl methanesulfonate
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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